molecular formula C9H9FN2OS B6229227 6-fluoro-N-(thietan-3-yl)pyridine-3-carboxamide CAS No. 2144220-43-7

6-fluoro-N-(thietan-3-yl)pyridine-3-carboxamide

Cat. No. B6229227
CAS RN: 2144220-43-7
M. Wt: 212.2
InChI Key:
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Description

6-fluoro-N-(thietan-3-yl)pyridine-3-carboxamide is a chemical compound with the molecular formula C9H9FN2OS . It is a type of fluoropyridine, which are compounds that have interesting and unusual physical, chemical, and biological properties due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .


Synthesis Analysis

The synthesis of fluoropyridines, including 6-fluoro-N-(thietan-3-yl)pyridine-3-carboxamide, is a complex process. Fluorination of pyridine by complex AlF3 and CuF2 at 450–500 °C forms a mixture of 2-fluoropyridine and 2,6-difluoropyridine . The atom of fluorine which is taking place in the position 2, is most nucleophilic. Therefore, reactions with nucleophilic reagent proceeded highly regioselectively .

Future Directions

Fluoropyridines, including 6-fluoro-N-(thietan-3-yl)pyridine-3-carboxamide, have potential applications in various fields, including the development of new agricultural products and pharmaceuticals . They are also of interest for the development of fluorinated chemicals . Future research may focus on improving the synthesis methods and exploring the potential applications of these compounds.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-N-(thietan-3-yl)pyridine-3-carboxamide involves the reaction of 6-fluoronicotinic acid with thietane-3-carbonyl chloride, followed by amidation with ammonia.", "Starting Materials": [ "6-fluoronicotinic acid", "thietane-3-carbonyl chloride", "ammonia" ], "Reaction": [ "Step 1: 6-fluoronicotinic acid is reacted with thionyl chloride to form 6-fluoronicotinoyl chloride.", "Step 2: Thietane-3-carbonyl chloride is added to the reaction mixture and stirred at room temperature for several hours to form 6-fluoro-N-(thietan-3-yl)pyridine-3-carbonyl chloride.", "Step 3: Ammonia is added to the reaction mixture and heated to form 6-fluoro-N-(thietan-3-yl)pyridine-3-carboxamide." ] }

CAS RN

2144220-43-7

Product Name

6-fluoro-N-(thietan-3-yl)pyridine-3-carboxamide

Molecular Formula

C9H9FN2OS

Molecular Weight

212.2

Purity

95

Origin of Product

United States

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